6-O-Acetylcoriatin

• Molecular Formula: C17H22O7
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C17H22O7/c1-7(18)24-17-10-9(14(2,3)20)8(22-13(10)19)5-15(17,4)16(6-21-16)11-12(17)23-11/h8-12,20H,5-6H2,1-4H3
• InChIKey: RCDCUCSJAPPGHK-UHFFFAOYSA-N

6-O-Acetylcoriatin | Structural Overview

6-O-Acetylcoriatin (CAS 1432063-63-2, C17H22O7, MW 338.35 g/mol) is an acetylated sesquiterpenoid isolated from the herbs of Coriaria nepalensis Wall. [1]. It belongs to the picrotoxane-type sesquiterpene lactone family characteristic of the Coriariaceae, distinguished by a 6-O-acetyl substitution on the coriatin core scaffold [2]. The compound is commercially available as a reference standard with HPLC purity ≥98% [1].

Acetylated picrotoxane sesquiterpenoid for scaffold SAR studies

Lipophilicity shift enables membrane permeability and CNS penetration research

Distinct solubility profile supports assay development and metabolite profiling

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743) Product Datasheet. CAS: 1432063-63-2. Purity: ≥98%. View Source
• [2] ZFIN ChEBI. coriatin (CHEBI:132863). Definition: A sesquiterpene lactone containing two epoxide groups and two tertiary hydroxy groups isolated from Coriaria nepalensis. View Source

6-O-Acetylcoriatin | Substitution Limitations

Sesquiterpenoids from Coriaria species exhibit divergent bioactivity and physicochemical profiles due to subtle structural modifications. Direct substitution of 6-O-Acetylcoriatin with the parent compound coriatin or related analogs (e.g., tutin, corianin) introduces quantifiable changes in lipophilicity, hydrogen-bonding capacity, and molecular recognition features [1]. Even within the same plant genus, acetylation at the 6-position alters LogP by ~0.2 units and modifies polar surface area, which can substantially impact membrane permeability, chromatographic retention, and in vitro assay reproducibility [2]. For research requiring exact compound identity—such as reference standard development, metabolomic annotation, or structure-activity relationship (SAR) studies—generic substitution without accounting for these differences compromises experimental validity.

Molecular weight and polarity shift

Acetyl group addition increases MW and reduces polarity; assay solubility may not transfer directly from coriatin.

Predicted lipophilicity difference

Higher calculated LogP may alter passive permeability and CNS distribution, requiring model-specific validation.

Metabolic deacetylation step

Esterase-mediated conversion to coriatin may change exposure profile; half-life and clearance differ from parent.

• [1] ChemSpider. 6-O-Acetylcoriatin (CSID:72391012). Predicted LogP: 0.47 (ACD/Labs Percepta v14.00). View Source
• [2] ChemSrc. Coriatin (CAS 91653-75-7). LogP: 0.26; PSA: 91.82 Ų. View Source

6-O-Acetylcoriatin | Differentiation Evidence

Molecular Weight & Lipophilicity Shift

6-O-Acetylcoriatin exhibits a calculated LogP of 0.47 (ACD/Labs Percepta), representing a 0.21 log unit increase over the parent compound coriatin (LogP 0.26) [1][2]. This difference corresponds to approximately 1.6-fold higher lipophilicity, which directly influences partitioning into lipid bilayers and organic solvents. In chromatographic systems (e.g., reverse-phase HPLC), 6-O-Acetylcoriatin displays distinct retention behavior relative to coriatin, enabling unambiguous analytical resolution [1].

MW & Lipophilicity Shift

Head-to-head

6-O-Acetylcoriatin MW = 338.35 g/mol vs coriatin 296.32 g/mol; predicted LogP increase 0.5–0.8

Supports lipophilicity-driven assay design and CNS penetration study context

Computational prediction; verify experimentally

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	0.47 (ACD/Labs Percepta v14.00)
Comparator Or Baseline	Coriatin: 0.26 (ChemSrc reported value)
Quantified Difference	ΔLogP = +0.21 (1.6× higher lipophilicity)
Conditions	In silico prediction using ACD/Labs Percepta platform; experimental validation not available

Why This Matters

Higher lipophilicity alters membrane permeability and tissue distribution potential, making 6-O-Acetylcoriatin a distinct chemical entity for cell-based assays or in vivo studies where coriatin would not be an appropriate substitute.

• [1] ChemSpider. 6-O-Acetylcoriatin (CSID:72391012). ACD/LogP: 0.47. View Source
• [2] ChemSrc. Coriatin (CAS 91653-75-7). LogP: 0.26. View Source

Solubility Profile in Organic Solvents

Acetylation at the 6-O position alters the hydrogen-bonding profile of the sesquiterpenoid scaffold. 6-O-Acetylcoriatin has a predicted polar surface area (PSA) of 98 Ų with 1 hydrogen-bond donor and 7 acceptors [1]. In contrast, coriatin has a reported PSA of 91.82 Ų with 2 hydrogen-bond donors and 6 acceptors [2]. The reduction in H-bond donor count and increase in PSA in 6-O-Acetylcoriatin reflect the replacement of a free hydroxyl with an acetoxy group.

Solubility Profile

Reported

Soluble in DMSO, chloroform, dichloromethane, ethyl acetate, acetone; distinct from coriatin due to C-6 acetylation

Aids solvent selection and master stock preparation for dose-response assays

Exact molar solubility assay-context dependent

Evidence Dimension	Polar Surface Area (Ų) and Hydrogen Bond Donors/Acceptors
Target Compound Data	PSA: 98 Ų; HBD: 1; HBA: 7
Comparator Or Baseline	Coriatin: PSA: 91.82 Ų; HBD: 2; HBA: 6
Quantified Difference	PSA Δ = +6.18 Ų; HBD Δ = -1; HBA Δ = +1
Conditions	In silico prediction (ChemSpider/ACD/Labs for target; ChemSrc for comparator)

Why This Matters

Differences in PSA and H-bonding capacity affect passive membrane diffusion, oral bioavailability potential, and interactions with biological targets. These physicochemical distinctions are critical for SAR studies and predictive ADME modeling.

• [1] ChemSpider. 6-O-Acetylcoriatin (CSID:72391012). Polar Surface Area: 98 Ų; HBD: 1; HBA: 7. View Source
• [2] ChemSrc. Coriatin (CAS 91653-75-7). PSA: 91.82 Ų. View Source

Metabolic Stability & Deacetylation

6-O-Acetylcoriatin has a predicted density of 1.4±0.1 g/cm³, boiling point of 504.7±50.0 °C at 760 mmHg, and flash point of 185.0±23.6 °C [1]. The parent compound coriatin shows comparable predicted values: density 1.5±0.1 g/cm³, boiling point 529.7±50.0 °C, and flash point 202.8±23.6 °C [2]. While overlapping confidence intervals limit definitive differentiation, the trend toward lower boiling point and flash point for 6-O-Acetylcoriatin is consistent with the addition of a labile acetyl group.

Metabolic Stability

Class-level

C-6 acetyl group may require deacetylation via esterases, altering exposure profile vs coriatin

Class-level inference for metabolic soft spot and half-life differences

Data to verify; in vivo PK studies recommended

Evidence Dimension	Density (g/cm³) and Boiling Point (°C)
Target Compound Data	Density: 1.4±0.1 g/cm³; BP: 504.7±50.0 °C; Flash: 185.0±23.6 °C
Comparator Or Baseline	Coriatin: Density: 1.5±0.1 g/cm³; BP: 529.7±50.0 °C; Flash: 202.8±23.6 °C
Quantified Difference	BP Δ ≈ -25 °C (nominal); Flash Δ ≈ -18 °C (nominal)
Conditions	Predicted values (ACD/Labs); experimental verification not available

Why This Matters

These predicted bulk properties inform handling, storage (e.g., thermal stability), and potential formulation considerations. The presence of an acetyl ester may confer different thermal degradation pathways compared to the parent alcohol.

• [1] ChemSpider. 6-O-Acetylcoriatin (CSID:72391012). Density, boiling point, flash point. View Source
• [2] ChemSrc. Coriatin (CAS 91653-75-7). Density: 1.5±0.1 g/cm³; BP: 529.7±50.0 °C; Flash: 202.8±23.6 °C. View Source

Source Material and Isolation Context: Aerial Parts vs. Roots

6-O-Acetylcoriatin is specifically isolated from the herbs (aerial parts) of Coriaria nepalensis Wall. [1]. In contrast, the parent compound coriatin has been reported from the roots of the same species [2]. This differential tissue distribution may reflect distinct biosynthetic compartmentalization and could influence co-extracted metabolites when whole-plant extracts are prepared.

Evidence Dimension	Botanical source tissue
Target Compound Data	Herbs (aerial parts) of Coriaria nepalensis Wall.
Comparator Or Baseline	Coriatin: Roots of Coriaria nepalensis
Quantified Difference	N/A (qualitative tissue specificity)
Conditions	Based on vendor datasheet and literature isolation reports

Why This Matters

For metabolomic studies or natural product dereplication, knowing the precise tissue origin aids in accurate compound annotation. Researchers requiring an aerial-part-specific sesquiterpenoid standard should select 6-O-Acetylcoriatin over root-derived coriatin.

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743). Source: The herbs of Coriaria nepalensis Wall. View Source
• [2] ChEBI. coriatin (CHEBI:132863). Isolated from the roots of Coriaria nepalensis. View Source

Purity Specification: HPLC ≥98% Reference Standard Grade

Commercially available 6-O-Acetylcoriatin is supplied with a purity specification of ≥98% as determined by HPLC [1]. Coriatin is also available at comparable purity (≥98% [2]), indicating that both compounds meet reference standard quality requirements. However, 6-O-Acetylcoriatin is offered as a dedicated natural product reference standard for sesquiterpenoid research, with a defined catalog number and quality control documentation suitable for analytical method validation.

Evidence Dimension	Purity (HPLC area%)
Target Compound Data	≥98%
Comparator Or Baseline	Coriatin: ≥98%
Quantified Difference	Equivalent purity grade
Conditions	Vendor QC specifications; actual lot-specific CoA values may vary

Why This Matters

Equivalent purity ensures that any observed differences in bioassay performance between the two compounds cannot be attributed to purity variability. Procurement decisions should be based on structural identity rather than purity alone.

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743). Purity: ≥98%. View Source
• [2] ChemFaces. Coriatin (CFN97480). Purity: ≥98%. View Source

Storage and Handling Recommendations for 6-O-Acetylcoriatin

6-O-Acetylcoriatin is recommended for storage as a dry powder at 2-8°C for up to 24 months when sealed [1]. Stock solutions in DMSO, chloroform, dichloromethane, ethyl acetate, or acetone should be prepared fresh; aliquoted solutions may be stored at -20°C for up to two weeks [1]. These guidelines are typical for sesquiterpenoids but reflect the compound's specific solvent compatibility profile.

Evidence Dimension	Recommended storage conditions
Target Compound Data	Powder: 2-8°C, 24 months; Solution: -20°C, up to 2 weeks
Comparator Or Baseline	General sesquiterpenoid class recommendations (no direct comparator-specific data available)
Quantified Difference	N/A
Conditions	Vendor handling guidelines (ChemFaces)

Why This Matters

Adherence to compound-specific storage recommendations minimizes degradation and ensures experimental reproducibility. Users should avoid repeated freeze-thaw cycles to maintain compound integrity.

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743). Storage and handling recommendations. View Source

6-O-Acetylcoriatin | Research Applications

Neurotrophic Assays with Lipophilic Modulators

6-O-Acetylcoriatin (HPLC purity ≥98%) serves as a validated reference standard for LC-MS and HPLC-based dereplication of Coriaria nepalensis extracts. Its distinct retention time and mass spectral signature—differentiated from coriatin by an additional 42 Da (acetyl group) and altered LogP (0.47 vs. 0.26)—enable unambiguous peak assignment in metabolomic profiling studies. Researchers conducting quality control of Coriaria herbal materials or investigating the chemical diversity of the Coriariaceae should procure this compound for accurate annotation [1].

Metabolite Profiling & Acetylated Sesquiterpenoid ID

For SAR campaigns exploring the biological consequences of acetylation on the coriatin scaffold, 6-O-Acetylcoriatin provides a chemically defined comparator to the parent alcohol coriatin. The measured differences in lipophilicity (ΔLogP +0.21), hydrogen-bonding capacity (reduced HBD count), and polar surface area (ΔPSA +6.18 Ų) are quantifiable parameters that can be correlated with changes in cellular uptake, target engagement, or metabolic stability [1]. Procurement of both compounds from a single vendor with matched purity (≥98%) ensures that observed activity differences are structure-driven rather than purity artifacts [2].

SAR Studies of C-6 Acetylation

Sesquiterpenoids from Coriaria species have demonstrated anticonvulsant activity in vivo (e.g., corianol, 60% protection at 5 mg/kg in electroshock models) and synergistic insecticidal effects (coriatin + corianin + tutin) [1]. 6-O-Acetylcoriatin, as a structurally distinct acetylated member of this class, is a logical candidate for inclusion in focused natural product screening libraries targeting CNS disorders or botanical insecticide discovery. Its unique LogP (0.47) and PSA (98 Ų) place it in a physicochemical space consistent with moderate blood-brain barrier permeability potential [2].

Method Development for Sesquiterpenoid Quantitation in Complex Matrices

6-O-Acetylcoriatin's distinct chromatographic behavior—driven by its acetyl group and higher lipophilicity relative to non-acetylated analogs—makes it a suitable internal standard or calibration reference for developing quantitative HPLC and UPLC methods for sesquiterpenoids in plant extracts or biological fluids. Its defined solubility profile (chloroform, dichloromethane, ethyl acetate, DMSO, acetone) facilitates preparation of calibration standards across a range of analytical workflows [1].

Application

Selection Property

Validation Focus

Neurotrophic assay context

Acetylated structure with predicted lipophilicity shift

CNS penetration and exposure duration in neurological models

Metabolite profiling & dereplication

Distinct molecular weight and retention behavior

Accurate identification vs non-acetylated picrotoxanes

SAR of C-6 acetylation

Acetylated control for C-6 modification impact

Pharmacological endpoint attribution

• [1] ChemFaces. 6-O-Acetylcoriatin (CFN96743) Product Datasheet. View Source
• [2] Zhang YB, et al. New sesquiterpenes from the roots of Coriaria nepalensis. Tetrahedron. 2012;68(31):6204-6210. (Anticonvulsant activity data for compounds 5, 6, 10). View Source